![molecular formula C17H13NO6 B4837978 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide](/img/structure/B4837978.png)
2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide
Overview
Description
2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide, also known as BDBOA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BDBOA belongs to the family of benzofuran derivatives and has been synthesized using various methods.
Mechanism of Action
The exact mechanism of action of 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide is still under investigation. However, studies have suggested that this compound may exert its biological activities through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been found to inhibit the activity of various enzymes, including acetylcholinesterase and tyrosinase.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. This compound has been shown to reduce oxidative stress, inflammation, and apoptosis in various cell types. This compound has also been found to exhibit neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases. Additionally, this compound has been found to exhibit antiviral activity against various viruses, including herpes simplex virus and human immunodeficiency virus.
Advantages and Limitations for Lab Experiments
2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has several advantages for lab experiments. This compound is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, this compound has been found to have low toxicity, making it a safe compound to work with. However, this compound also has some limitations for lab experiments. This compound has poor solubility in aqueous solutions, which may limit its use in certain experiments. Additionally, the exact mechanism of action of this compound is still under investigation, which may limit its use in certain studies.
Future Directions
There are several future directions for the research on 2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide. One potential direction is to further investigate the mechanism of action of this compound, which may provide insights into its therapeutic potential. Additionally, future studies could focus on the development of this compound-based drug delivery systems for the treatment of neurodegenerative diseases. Further research could also investigate the potential use of this compound as an antiviral agent against emerging viral diseases. Finally, future studies could investigate the potential use of this compound in combination with other drugs for the treatment of various diseases.
Scientific Research Applications
2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetamide has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, antitumor, and antiviral activities. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been found to have potential as a drug delivery system due to its ability to cross the blood-brain barrier.
Properties
IUPAC Name |
2-(1,3-benzodioxol-5-yloxy)-N-(1-oxo-3H-2-benzofuran-5-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO6/c19-16(8-21-12-2-4-14-15(6-12)24-9-23-14)18-11-1-3-13-10(5-11)7-22-17(13)20/h1-6H,7-9H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMUJKXRYNWCXBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)NC(=O)COC3=CC4=C(C=C3)OCO4)C(=O)O1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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